Cas no 1783793-31-6 (3-(4-bromo-3,5-dimethylphenyl)propan-1-amine)

• Product Name: 3-(4-bromo-3,5-dimethylphenyl)propan-1-amine
• CAS No: 1783793-31-6
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5893513
• PubChem ID: 84801558
• Update Time: 2025-05-19

3-(4-bromo-3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenyl)propan-1-amine
• EN300-1923914
• 1783793-31-6

• Inchi： 1S/C11H16BrN/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7H,3-5,13H2,1-2H3
• InChI Key： VEGZBAXTHTWVQA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CCCN

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromo-3,5-dimethylphenyl)propan-1-amine

Recent Advances in the Study of 3-(4-Bromo-3,5-dimethylphenyl)propan-1-amine (CAS: 1783793-31-6)

3-(4-Bromo-3,5-dimethylphenyl)propan-1-amine (CAS: 1783793-31-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This amine derivative, characterized by its brominated dimethylphenyl moiety, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of sigma-1 receptor ligands. The research demonstrated that structural modifications of 3-(4-bromo-3,5-dimethylphenyl)propan-1-amine could yield compounds with significant affinity for sigma-1 receptors, which are implicated in various neurological disorders. The study highlighted the compound's versatility as a building block for neuropharmaceutical development.

In parallel research, the compound's potential as a monoamine oxidase (MAO) inhibitor scaffold was explored. A team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 1783793-31-6 showed selective inhibition of MAO-B, with IC50 values in the low micromolar range. This finding suggests potential applications in Parkinson's disease treatment, where MAO-B inhibitors play a therapeutic role.

The synthetic accessibility of 3-(4-bromo-3,5-dimethylphenyl)propan-1-amine has also been a focus of recent optimization studies. A 2024 publication in Organic Process Research & Development described an improved synthetic route with higher yield (82%) and purity (>99%) compared to previous methods. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of related derivatives have shown promising blood-brain barrier penetration, a crucial factor for CNS-targeting drugs. While specific ADME data for 1783793-31-6 itself remains limited, its structural features suggest favorable properties for drug development. Current research is exploring its metabolic stability and potential toxicity profiles.

The compound's unique structural features - the bromine atom at the para position and two methyl groups at meta positions - provide multiple sites for further chemical modifications. This characteristic has made it a valuable scaffold in medicinal chemistry programs targeting various disease areas beyond neurological disorders, including inflammation and oncology.

Future research directions for 3-(4-bromo-3,5-dimethylphenyl)propan-1-amine include more extensive structure-activity relationship studies, exploration of its potential as a fluorescent probe due to its aromatic system, and investigation of its interactions with additional biological targets. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important tool in chemical biology and drug discovery efforts.